Cas no 84012-01-1 (5-Hexenoic acid, 2-oxo-, methyl ester)

• Product name: 5-Hexenoic acid, 2-oxo-, methyl ester
• CAS No: 84012-01-1
• MF: C₇H₁₀O₃
• MW: 142.1525
• CID: 668074
• PubChem ID: 15552591

5-Hexenoic acid, 2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 2-oxo-, methyl ester
• methyl 2-oxohex-5-enoate
• methyl 2-oxo-5-hexenoate
• SCHEMBL5402287
• DWTCEDVGEVPLAV-UHFFFAOYSA-N
• 2-Oxo-hex-5-enoic acid methyl ester
• CS-0106205
• D76611
• 84012-01-1
• DTXSID20574011

• Inchi： InChI=1S/C7H10O3/c1-3-4-5-6(8)7(9)10-2/h3H,1,4-5H2,2H3
• InChI Key： DWTCEDVGEVPLAV-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)CCC=C

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters